Cas no 634915-14-3 (3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol)

• Product Name: 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol
• CAS No: 634915-14-3
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• MDL: MFCD21804388
• CID: 4775234
• PubChem ID: 71683232
• Update Time: 2025-05-20

3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol
• 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol

• MDL： MFCD21804388
• Inchi： 1S/C10H12F3NO2/c11-10(12,13)16-8-3-1-7(2-4-8)9(15)5-6-14/h1-4,9,15H,5-6,14H2
• InChI Key： XOBIXOGNHHLXHZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CCN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5

Additional information on 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol

Professional Introduction to Compound with CAS No 634915-14-3 and Product Name 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol

The compound with the CAS number 634915-14-3 and the product name 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and trifluoromethoxy functional groups in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol in the synthesis of novel therapeutic agents. Its molecular framework, combining a propyl chain with a phenyl ring substituted at the para position by a trifluoromethoxy group, offers a versatile platform for chemical modifications. This structural design allows for the exploration of various pharmacophores, which are critical in developing compounds with enhanced binding affinity and selectivity towards biological targets.

In the realm of medicinal chemistry, the amino group in 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol serves as a key site for further functionalization. This group can participate in hydrogen bonding interactions, which are essential for the design of molecules that interact effectively with biological receptors. Additionally, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates. These features collectively enhance the compound's potential as a lead molecule in the development of new drugs.

Current research indicates that derivatives of 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol have shown promise in several therapeutic areas. For instance, studies have demonstrated their efficacy in modulating enzyme activities and receptor interactions, which are pivotal in treating conditions such as inflammation, neurodegeneration, and cancer. The ability of this compound to engage with multiple biological pathways underscores its versatility and potential as a multifunctional therapeutic agent.

The synthesis of 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically involves multi-step sequences that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system efficiently. These synthetic strategies not only showcase the capabilities of current chemical methodologies but also provide insights into optimizing pathways for large-scale production.

From a pharmacological perspective, the biological activity of 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed intriguing interactions with various targets, including kinases, transcription factors, and ion channels. The compound's ability to modulate these targets suggests its potential use in designing drugs that address complex diseases characterized by dysregulated signaling pathways. Furthermore, its structural features make it an attractive scaffold for structure-based drug design approaches.

The role of computational chemistry in understanding the properties of 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, metabolic stability, and pharmacokinetic profiles. These predictions guide experimental efforts by providing rational insights into how modifications to the molecular structure can enhance therapeutic efficacy. The integration of computational methods with experimental data has accelerated the discovery process significantly.

Future directions for research on 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol include exploring its derivatives for improved pharmacological profiles. By systematically modifying its functional groups or extending its molecular framework, scientists aim to develop compounds with superior efficacy and reduced side effects. Additionally, investigating its potential role in combination therapies could open new avenues for treating multifaceted diseases. The ongoing exploration of this compound underscores its significance as a cornerstone in pharmaceutical innovation.

In conclusion, 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol, identified by CAS No 634915-14-3, represents a compelling example of how structural innovation can drive advancements in drug development. Its unique combination of functional groups and promising biological activities make it a valuable asset in medicinal chemistry research. As scientific understanding evolves and new methodologies emerge, compounds like this will continue to play a pivotal role in shaping the future of therapeutic interventions.